1-Benzyl-5,6-dichloro-1H-benzimidazole-2-amine

• Molecular Formula: C14H11Cl2N3
• Molecular Weight: 292.2 g/mol
• IUPAC Name: 1-benzyl-5,6-dichlorobenzimidazol-2-amine
• InChI: InChI=1S/C14H11Cl2N3/c15-10-6-12-13(7-11(10)16)19(14(17)18-12)8-9-4-2-1-3-5-9/h1-7H,8H2,(H2,17,18)
• InChI Key: JRSFBNYTBUBJBK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=CC(=C(C=C3N=C2N)Cl)Cl

Description

1-Benzyl-5,6-dichloro-1H-benzimidazole-2-amine is a useful research compound. Its molecular formula is C14H11Cl2N3 and its molecular weight is 292.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-Amino-5,6-dichlorobenzimidazole (4) (1 g, 4.95 mmole) was dissolved in acetonitrile (200 ml) and NaOH (198 mg, 4.95 mmole) was added. After stirring for 1 hr at room temperature, benzyl bromide (0.589 ml, 4.95 mmole) was added and the mixture was allowed to stir overnight. The mixture was concentrated under reduced pressure and purified on a silica gel column (3.5×5 cm) using 5% MeOH/CHCl3 to give 1.23 g (85%) of 2-amino-1-benzyl-5,6-dichlorobenzimidazole (182). The compound was then recrystallized from EtOH/H2O to give a white powder. 1H NMR (DMSO-d6): d 5.28 ppm (s, 2H), 6.95 (s, 2H), 7.16 (d, 2H), 7.25 (d, 1H), 7.31 (m, 4H). 13C NMR (DMSO-d6): d 44.74 ppm, 109.15, 115.37, 119.62, 122.66, 126.82, 127.37, 128.55, 134.10, 136.46, 143.13, 156.91. MS (Electron Impact): m/e 291, 200, 158, 91, 65. MP: 245°-246° C. Elemental Analysis: (C14H11Cl2N3,): Calculated: C, 57.55; H, 3.79; N, 14.38. Found: C, 57.66; H, 3.83; N, 13.98. UV imax nm (e×104): (pH 7) 230 (0.761), 260 (0.324), 302 (0.452); (pH 1) 238 (0.306), 294 (0.383), 299 (0.359); (pH 11) 229 (0.869), 257 (0.316), 301 (0.443).

Synthesis routes and methods II

Procedure details